Cas no 2138008-34-9 ((1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol)
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- 2138008-34-9
- (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol
- EN300-766852
-
- Inchi: 1S/C16H27N3O/c1-13(18-7-3-6-15(9-18)12-20)16-8-17-19(11-16)10-14-4-2-5-14/h8,11,13-15,20H,2-7,9-10,12H2,1H3
- InChI Key: GZHCVUONMPDRKC-UHFFFAOYSA-N
- SMILES: OCC1CCCN(C(C)C2C=NN(C=2)CC2CCC2)C1
Computed Properties
- Exact Mass: 277.215412493g/mol
- Monoisotopic Mass: 277.215412493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.3Ų
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766852-0.05g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 0.05g |
$792.0 | 2025-02-22 | |
| Enamine | EN300-766852-0.1g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 0.1g |
$829.0 | 2025-02-22 | |
| Enamine | EN300-766852-0.25g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 0.25g |
$867.0 | 2025-02-22 | |
| Enamine | EN300-766852-0.5g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 0.5g |
$905.0 | 2025-02-22 | |
| Enamine | EN300-766852-1.0g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 1.0g |
$943.0 | 2025-02-22 | |
| Enamine | EN300-766852-2.5g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 2.5g |
$1848.0 | 2025-02-22 | |
| Enamine | EN300-766852-5.0g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 5.0g |
$2732.0 | 2025-02-22 | |
| Enamine | EN300-766852-10.0g |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol |
2138008-34-9 | 95.0% | 10.0g |
$4052.0 | 2025-02-22 |
(1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol
Exploring the Compound CAS No. 2138008-34-9: (1-{1-[1-(Cyclobutylmethyl)-1H-Pyrazol-4-yl]Ethyl}Piperidin-3-yl)Methanol
Introduction to the Compound
The compound with CAS No. 2138008-34-9, named (1-{1-[1-(Cyclobutylmethyl)-1H-Pyrazol-4-yl]Ethyl}Piperidin-3-yl)Methanol, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is characterized by its intricate combination of functional groups, including a cyclobutylmethyl group, a pyrazole ring, and a piperidine moiety, which contribute to its versatile chemical properties. The presence of these groups makes it a promising candidate for research in drug discovery, material science, and catalysis.
Chemical Structure and Synthesis
The molecular structure of this compound is highly sophisticated, featuring a pyrazole ring fused with a cyclobutylmethyl group, which is further connected to a piperidine ring through an ethyl chain. The piperidine ring is substituted with a hydroxymethyl group at the 3-position, adding another layer of complexity to the molecule. This intricate architecture suggests that the compound may exhibit unique electronic and steric properties, making it suitable for various chemical reactions.
The synthesis of this compound involves multi-step organic reactions, including coupling reactions, reductions, and cyclizations. Researchers have employed advanced techniques such as Suzuki-Miyaura coupling and Stille coupling to construct the pyrazole-piperidine framework. Recent studies have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.
Applications in Drug Discovery
One of the most promising applications of this compound lies in the field of drug discovery. The pyrazole ring is known for its ability to act as a hydrogen bond acceptor, which can enhance the bioavailability of drugs. Additionally, the cyclobutylmethyl group introduces rigidity into the molecule, potentially improving its pharmacokinetic properties. These features make the compound an attractive lead molecule for developing new therapeutic agents.
Recent research has focused on evaluating the compound's potential as an inhibitor of various enzymes, including kinases and proteases. In vitro studies have shown that it exhibits moderate inhibitory activity against several targets, suggesting its potential in treating diseases such as cancer and inflammatory disorders.
Role in Material Science
Beyond its biological applications, this compound has also found relevance in material science. The combination of aromatic and aliphatic groups in its structure makes it suitable for use as a building block in constructing advanced materials. For instance, researchers have explored its use in synthesizing polymer precursors with tailored mechanical and electronic properties.
The compound's ability to form self-assembled monolayers has been investigated for applications in nanotechnology. Its amphiphilic nature allows it to interact with both hydrophobic and hydrophilic surfaces, making it a candidate for developing novel coatings and sensors.
Toxicological Studies and Safety Profile
Understanding the safety profile of this compound is crucial for its practical applications. Recent toxicological studies have evaluated its acute and chronic toxicity in experimental models. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems.
The presence of polar groups such as the hydroxymethyl group may enhance its solubility in biological fluids, which could influence its pharmacokinetics and toxicity profile. Further studies are underway to assess its long-term safety and potential for bioaccumulation.
Conclusion
In conclusion, the compound with CAS No. 2138008-34-9 represents a fascinating example of modern organic chemistry's capabilities in designing complex molecules with diverse applications. Its unique combination of functional groups positions it as a valuable tool in drug discovery, material science, and catalysis. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
2138008-34-9 ((1-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}piperidin-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)